Cas no 2228614-13-7 (3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228614-13-7
• MF: C₉H₁₂F₃NO
• MW: 207.192893028259
• CID: 5899463
• PubChem ID: 165702938
• Update Time: 2025-10-16

3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol
• 2228614-13-7
• EN300-1952160

• Inchi： 1S/C9H12F3NO/c1-5-3-7(6(2)13-5)4-8(14)9(10,11)12/h3,8,13-14H,4H2,1-2H3
• InChI Key： JEDODROGXYAKLZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)NC=1C)O)(F)F

Computed Properties

• Exact Mass: 207.08709849g/mol
• Monoisotopic Mass: 207.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36Ų

Additional information on 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228614-13-7)

3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2228614-13-7, features a trifluoromethyl-substituted alcohol moiety attached to a pyrrole ring, which is further modified with two methyl groups at the 2 and 5 positions. The presence of these fluorine atoms and the pyrrole scaffold imparts distinct physicochemical characteristics, making it a promising candidate for various applications in drug discovery and molecular design.

The trifluoromethyl group in 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol is a key structural feature that influences its biological activity and metabolic stability. Trifluoromethyl groups are widely employed in pharmaceuticals due to their ability to enhance lipophilicity, improve binding affinity to biological targets, and increase metabolic resistance. Recent studies have demonstrated that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic profiles, which is crucial for the development of effective therapeutic agents. The incorporation of this moiety into 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol suggests potential advantages in terms of bioavailability and duration of action.

The pyrrole ring in this compound is another critical structural element that contributes to its biological relevance. Pyrroles are heterocyclic aromatic compounds that are commonly found in natural products and bioactive molecules. They serve as important scaffolds in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The dimethyl substitution at the 2 and 5 positions of the pyrrole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity. This structural feature has been explored in various drug development programs aimed at modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol and biological targets. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have shown that this molecule can effectively interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The combination of the trifluoromethyl group and the pyrrole scaffold appears to enhance its ability to modulate these pathways by improving binding affinity and reducing metabolic degradation.

In addition to its structural features, 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol has been investigated for its potential applications in material science. The presence of fluorine atoms introduces unique electronic properties that can be exploited in the development of advanced materials with applications in electronics and coatings. The compound's ability to form stable complexes with other molecules also makes it a valuable candidate for designing supramolecular structures with tailored properties.

The synthesis of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater ease. These advancements have opened up new possibilities for designing molecules with enhanced biological activity and functional properties.

The pharmacological profile of 3-(2,5-dimethyl-1H-pyrrol-3-yl)-1,1,1-trifluoropropan-2-ol is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. The compound has shown promise as a modulator of enzymes involved in inflammation and cancer metabolism. Additionally, its ability to interact with receptors and ion channels has been explored in preclinical studies aimed at developing treatments for neurological disorders.

The future prospects for 3-(2,5-dimethyl-1H-pyrrol-3-ylyl)-trifluoro-propanol (CAS No. 22286)) are promising as research continues to uncover new applications for this compound. Its unique structural features make it a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As our understanding of molecular interactions improves through advanced computational methods and experimental techniques, will likely play an increasingly important role in the development of next-generation therapeutics.